24, 25-Dihydroxy VD3

Description

24,25-Dihydroxycholecalciferol, also known as 24,25-dihydroxyvitamin D3 and (24R)-hydroxycalcidiol, is a vitamin D derivative closely related to 1,25-dihydroxyvitamin D3, the active form of vitamin D3 . It is often abbreviated as 24(R),25-(OH)2D3 . This compound is produced by the conversion of calcifediol through the action of 1,25-dihydroxyvitamin D3 24-hydroxylase (CYP24A1) . CYP24A1 appears to be a multicatalytic enzyme involved in the C-24/C-23 pathway of 25-OH-D3 metabolism .

While 24,25-dihydroxycholecalciferol is considered an inactive metabolite , it is a major metabolite of calcifediol, making it a marker for calcifediol catabolism . Its concentration is expected to decrease in cases of mutations inactivating the vitamin D 24-hydroxylase gene . Some research indicates it may have some physiologically significant activity, and there has been evidence of a possible receptor, though this is not definitively known . Studies suggest 24, 25-Dihydroxy VD3 can inhibit the increase in intracellular Ca2+ concentration .

One similar chemical compound is 24-Hydroxycalcidiol (24,25-dihydroxy vitamin D3), a circulating metabolite of vitamin D3 . 24,25(OH)2D3 functions by activating the Vitamin D receptor and promoting osteocalcin expression, although it is less effective than 1alpha,25(OH)2D3 .

• CAS No.: 40013-87-4
• Product Name: 24, 25-Dihydroxy VD3
• Molecular Formula: C27H44O3
• Molecular Weight: 416.6 g/mol
• IUPAC Name: 6-[4-[2-(5-hydroxy-2-methylidenecyclohexylidene)ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-2,3-diol
• Standard InChI: InChI=1S/C27H44O3/c1-18-8-12-22(28)17-21(18)11-10-20-7-6-16-27(5)23(13-14-24(20)27)19(2)9-15-25(29)26(3,4)30/h10-11,19,22-25,28-30H,1,6-9,12-17H2,2-5H3
• Standard InChIKey: FCKJYANJHNLEEP-UHFFFAOYSA-N
• SMILES: CC(CCC(C(C)(C)O)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C
• Canonical SMILES: CC(CCC(C(C)(C)O)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C
• Appearance: Solid
• Synonyms: (24R)-24,25-Dihydroxyvitamin D3; 24,25 Dihydroxycholecalciferol; 24,25 Dihydroxyvitamin D 3; 24,25 Dihydroxyvitamin D3; 24,25-Dihydroxycholecalciferol; 24,25-Dihydroxyvitamin D 3; 24,25-Dihydroxyvitamin D 3, (3beta,5Z,7E,24R)-Isomer; 24,25-Dihydroxyvitamin D3; 24R,25 Dihydroxycholecalciferol; 24R,25-Dihydroxycholecalciferol; Dihydroxyvitamin D3, 24,25
• PubChem Compound: 1590
• Last Modified: Aug 15 2023